2-Methyl-1-[2-(3-methylphenoxy)ethyl]benzimidazole

• IUPAC Name: 2-methyl-1-[2-(3-methylphenoxy)ethyl]benzimidazole
• InChI: InChI=1S/C17H18N2O/c1-13-6-5-7-15(12-13)20-11-10-19-14(2)18-16-8-3-4-9-17(16)19/h3-9,12H,10-11H2,1-2H3
• InChI Key: MEUFEOKRMVONHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCN2C(=NC3=CC=CC=C32)C
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol
• CAS No.: 425650-50-6

Description

2-Methyl-1-[2-(3-methylphenoxy)ethyl]benzimidazole is a useful research compound. Its molecular formula is C17H18N2O and its molecular weight is 266.344. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• Benzimidazole derivatives, including 2-Methyl-1-[2-(3-methylphenoxy)ethyl]benzimidazole, have shown significant antimicrobial properties. Salahuddin et al. (2017) investigated the synthesis and antimicrobial activity of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives, which demonstrated active compounds against Escherichia coli, Staphylococcus aureus, Candida albicans, and Aspergillus flavus (Salahuddin et al., 2017).

Antihistaminic Agents

• The structure of this compound has been found to play a crucial role in potent antihistaminic activity. R. Iemura et al. (1986) synthesized a series of 2-(4-substituted-1-piperazinyl)benzimidazoles and tested them for H1-antihistaminic activity, showing potent in vitro and in vivo activity (R. Iemura et al., 1986).

DNA Topoisomerase Inhibitors

• Benzimidazole derivatives, including this compound, have been identified as inhibitors of mammalian type I DNA topoisomerases. A. S. Alpan et al. (2007) synthesized and evaluated various 1H-benzimidazole derivatives for their effects on mammalian type I DNA topoisomerase activity (A. S. Alpan et al., 2007).

Antineoplastic and Antifilarial Agents

• Some 1H-benzimidazole-2-carbamates and related derivatives exhibit potential as antineoplastic and antifilarial agents. S. Ram et al. (1992) synthesized a series of these compounds, demonstrating significant growth inhibition in L1210 cells and notable in vivo antifilarial activity (S. Ram et al., 1992).

DNA Binding and Cytotoxicity

• Benzimidazole-based Schiff base copper(II) complexes have shown significant DNA binding and cytotoxic effects against various cancer cell lines. Anup Paul et al. (2015) synthesized new benzimidazole-containing compounds that effectively bind DNA through an intercalative mode and show substantial in vitro cytotoxic effect (Anup Paul et al., 2015).

Mechanism of Action

The mechanism of action of “2-Methyl-1-[2-(3-methylphenoxy)ethyl]benzimidazole” is not specified in the sources I found.